methyl 2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride
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Overview
Description
The compound is a complex organic molecule, likely used in research or industrial applications. It contains several functional groups, including a carboxylate ester, an amide, and a sulfamoyl group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The presence of these groups would likely influence the compound’s reactivity and physical properties .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups would likely make it soluble in polar solvents .Scientific Research Applications
Synthesis Techniques and Chemical Reactivity
Research in the area of heterocyclic chemistry has developed numerous methods for synthesizing thienopyridine derivatives, which are structurally related to the queried compound. For instance, 2-Pyridinethiones can be obtained from triarylpropenones by treatment with cyanothioacetamide, indicating a method for synthesizing sulfur-containing heterocycles (Paniagua et al., 2010). Similarly, the preparation of substituted methyl o-nitrophenyl sulfides provides insights into nucleophilic substitution reactions useful for introducing functional groups into heterocyclic cores (Dudová et al., 2002).
Potential Pharmacological Applications
Compounds structurally related to the one have been synthesized for potential pharmacological applications. Enaminones, for example, have shown anticonvulsant properties, suggesting that similar compounds could be explored for neurological conditions (Kubicki et al., 2000). Furthermore, derivatives of thienopyridine, like methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, have been investigated for their anti-inflammatory potential, highlighting the therapeutic relevance of these chemical frameworks (Moloney, 2001).
Advanced Chemical Transformations
The field also explores advanced chemical transformations that could be applied to similar molecules. The Mannich reaction to sulfones, for example, showcases a method for constructing complex molecules from simpler precursors, a principle that could extend to the synthesis of compounds like the one queried (Nobles & Thompson, 1965). Additionally, the phosphine-catalyzed [4 + 2] annulation offers a route to highly functionalized tetrahydropyridines, demonstrating the synthetic versatility achievable with catalytic processes (Zhu et al., 2003).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
methyl 2-[[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O5S2.ClH/c1-26-14-13-19-20(15-26)33-23(21(19)24(29)32-3)25-22(28)16-9-11-18(12-10-16)34(30,31)27(2)17-7-5-4-6-8-17;/h9-12,17H,4-8,13-15H2,1-3H3,(H,25,28);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFRGMCRWVHIOPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32ClN3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
542.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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